2-Bromo-5-cyano-3-methylbenzenesulfonyl chloride
Overview
Description
2-Bromo-5-cyano-3-methylbenzenesulfonyl chloride (2BCMBSC) is a widely used reagent in organic synthesis and is commonly referred to as “Bromo-cyano-methylbenzenesulfonyl chloride” (BCMBSC). 2BCMBSC is a versatile reagent that has a wide range of applications in the synthesis of organic compounds. It is used to generate a variety of derivatives of aldehydes, ketones, carboxylic acids, and other compounds. It is also used to prepare polymers and other polymeric materials.
Mechanism Of Action
2-Bromo-5-cyano-3-methylbenzenesulfonyl chloride is a strong electrophile and reacts with nucleophiles such as amines and alcohols to form a variety of derivatives. The reaction is an S N2 displacement reaction, in which the electrophile displaces the nucleophile from the substrate molecule. The reaction proceeds through a series of steps, including the formation of an intermediate carbocation, which is then attacked by the nucleophile.
Biochemical and Physiological Effects
2-Bromo-5-cyano-3-methylbenzenesulfonyl chloride has been used in a variety of biochemical and physiological studies. It has been used to study the metabolic pathways of various compounds, as well as to study the effects of various drugs on the body. In addition, it has been used to study the effects of various hormones on the body.
Advantages And Limitations For Lab Experiments
2-Bromo-5-cyano-3-methylbenzenesulfonyl chloride is a versatile reagent that has a wide range of applications in the synthesis of organic compounds. It is easy to use and can be stored for long periods of time. However, it is a strong electrophile and can react with nucleophiles, which can lead to unwanted side reactions. In addition, it is a corrosive reagent and should be handled with care.
Future Directions
2-Bromo-5-cyano-3-methylbenzenesulfonyl chloride has a wide range of applications in the synthesis of organic compounds and has been used in a variety of biochemical and physiological studies. In the future, it could be used to develop new drugs and therapies, as well as to study the effects of various hormones on the body. In addition, it could be used to study the effects of various environmental factors on the body. Furthermore, it could be used to develop new materials, such as polymers and other polymeric materials. Finally, it could be used to study the effects of various drugs on the body, as well as to study the metabolic pathways of various compounds.
Scientific Research Applications
2-Bromo-5-cyano-3-methylbenzenesulfonyl chloride is used in a variety of scientific research applications. It is used to synthesize a variety of organic compounds, including derivatives of aldehydes, ketones, carboxylic acids, and other compounds. It is also used to prepare polymers and other polymeric materials. In addition, 2-Bromo-5-cyano-3-methylbenzenesulfonyl chloride has been used in the synthesis of peptides, proteins, and other biomolecules.
properties
IUPAC Name |
2-bromo-5-cyano-3-methylbenzenesulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrClNO2S/c1-5-2-6(4-11)3-7(8(5)9)14(10,12)13/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HSEGBRGJZUAQCE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1Br)S(=O)(=O)Cl)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrClNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.55 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-5-cyano-3-methylbenzenesulfonyl chloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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